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For researchers and drug development professionals utilizing the Chronic Liver Disease

Questionnaire (CLDQ), ensuring accurate and reliable data collection across diverse linguistic

and cultural landscapes is paramount. This technical support center provides troubleshooting

guidance and frequently asked questions (FAQs) to address the challenges of managing

language barriers during CLDQ administration.

Troubleshooting Guide
This section addresses specific issues that may arise during the administration of the CLDQ to

participants with limited proficiency in the questionnaire's original language.
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Issue Recommended Solution

Participant has difficulty understanding specific

questions or terms.

1. Utilize a Pre-validated Translated Version:

Check for an officially translated and validated

version of the CLDQ in the participant's native

language.[1][2][3][4][5] 2. Engage a Trained

Interpreter: If a validated translation is

unavailable, a professional interpreter with

experience in medical terminology should be

used to ensure accurate real-time translation.[6]

[7][8] 3. Cognitive Debriefing: After completing

the questionnaire, conduct a brief cognitive

debriefing with the participant (through an

interpreter if necessary) to confirm their

understanding of the questions.

Concern about the cultural appropriateness of

certain questions.

1. Consult with Cultural Experts: Engage with

bilingual health professionals or community

leaders from the target culture to review the

questionnaire for any items that may be

culturally insensitive or irrelevant.[9][10][11] 2.

Adaptation, Not Just Translation: The process

should involve cultural adaptation, where

concepts are adjusted to be culturally

equivalent, rather than a literal word-for-word

translation.[9][10][11]

Inconsistent responses or high rates of "I don't

know" from a specific language group.

1. Pilot Testing: Before full-scale administration,

pilot test the translated questionnaire with a

small group of native speakers to identify any

confusing items or systematic

misunderstandings.[10] 2. Review Translation

Quality: Re-evaluate the translation process. A

forward-backward translation method involving

multiple independent translators is

recommended to ensure semantic equivalence.

[11][12]
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Lack of a validated CLDQ translation for a

required language.

1. Follow a Rigorous Translation and Adaptation

Protocol: If a validated version is not available, a

structured process of translation, back-

translation, expert review, and pre-testing is

necessary to develop a reliable instrument.[12]

[13] 2. Psychometric Validation: After translation,

it is crucial to re-establish the psychometric

properties (reliability and validity) of the

translated questionnaire in the target population.

[1][3][11]

Frequently Asked Questions (FAQs)
Q1: What is the first step I should take when planning to administer the CLDQ to a multilingual

population?

A1: The first and most critical step is to research and identify if a professionally translated and

psychometrically validated version of the CLDQ already exists for your target language(s).[1][2]

[3][4][5] Utilizing an existing, validated instrument saves considerable time and resources and

ensures data quality.

Q2: What is the "forward-backward" translation process and why is it important?

A2: The forward-backward translation process is a widely recommended method for ensuring

the accuracy and conceptual equivalence of a translated instrument.[11][12] It involves the

following steps:

Forward Translation: Two independent translators, who are native speakers of the target

language, translate the original questionnaire.

Reconciliation: The two forward translations are compared, and any discrepancies are

resolved to create a single, synthesized version.

Backward Translation: Two independent translators, who are native speakers of the original

language and were not involved in the forward translation, translate the synthesized version

back into the original language.
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Review and Harmonization: A committee of experts (including the original developers if

possible) compares the back-translated version with the original questionnaire to identify and

resolve any inconsistencies in meaning.[11]

Q3: Is it sufficient to use a bilingual staff member to interpret the CLDQ for participants?

A3: While convenient, using untrained bilingual staff for on-the-fly interpretation is not

recommended for research purposes.[7] Professional interpreters trained in medical

terminology are crucial to avoid misinterpretations and ensure that the nuances of the

questions are accurately conveyed.[6][8] Using untrained individuals can introduce bias and

compromise the validity of the collected data.

Q4: What is the difference between translation and cultural adaptation?

A4: Translation focuses on converting the text from one language to another while preserving

its literal meaning.[9] Cultural adaptation is a more comprehensive process that ensures the

concepts and items in the questionnaire are relevant and understood within the cultural context

of the target population.[9][10][11] This may involve modifying or replacing certain questions

that are not culturally appropriate.

Q5: How can I assess the quality of a translated CLDQ?

A5: The quality of a translated questionnaire is determined by its psychometric properties. This

involves conducting a validation study in the target population to assess:

Reliability: The consistency of the questionnaire's results (e.g., internal consistency and test-

retest reliability).[1][3]

Validity: The extent to which the questionnaire measures what it is intended to measure (e.g.,

content validity, construct validity, and criterion validity).[1][3][11]

Experimental Protocols
Methodology for Translation and Cultural Adaptation of the CLDQ

For researchers needing to translate the CLDQ into a new language for which no validated

version exists, the following protocol is recommended:
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Permission: Obtain permission from the original developers of the CLDQ.[13]

Forward Translation: Two independent professional translators, who are native speakers of

the target language and fluent in the source language, translate the CLDQ.

Synthesis of Forward Translations: A third, independent translator or a committee reconciles

any differences between the two forward translations to create a single, preliminary target-

language version.

Backward Translation: Two independent translators, who are native speakers of the source

language and fluent in the target language, translate the preliminary target-language version

back into the source language. They should not have seen the original questionnaire.

Expert Committee Review: A multidisciplinary committee, including the translators,

healthcare professionals familiar with liver disease, and researchers, reviews the original,

forward-translated, and back-translated versions to identify and resolve any semantic,

idiomatic, or conceptual discrepancies.

Pre-testing and Cognitive Debriefing: The revised target-language version is pre-tested on a

small sample (e.g., 10-15 individuals) from the target population. Cognitive interviews are

conducted to ensure that the questions are understood as intended.

Final Version: Based on the feedback from pre-testing, the final version of the translated and

culturally adapted CLDQ is prepared.

Psychometric Validation: A full psychometric validation study is conducted on a larger sample

to establish the reliability and validity of the new version.[1][3][11]

Visualizing the Workflow for Managing Language
Barriers
The following diagram outlines the decision-making process and recommended steps when

faced with language barriers in CLDQ administration.
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Start: Need to Administer CLDQ
to a Multilingual Population

Is a Validated Translation
Available in the Target Language?

Use the Validated
Translated CLDQ

Yes

Is immediate administration
necessary without a

validated translation?

No

End: Data Collection

Initiate Translation and
Cultural Adaptation Protocol

1. Forward Translation
(2 independent translators)

2. Reconciliation of
Forward Translations

3. Backward Translation
(2 independent translators)

4. Expert Committee Review

5. Pre-testing and
Cognitive Debriefing

6. Psychometric Validation

Administer the Newly Validated
Translated CLDQ

No

Use a Professional Medical Interpreter
(Acknowledge limitations in data)

Yes

Click to download full resolution via product page

Caption: Workflow for Managing Language Barriers in CLDQ Administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bmjopen.bmj.com [bmjopen.bmj.com]

2. [Cross-cultural adaptation of the Chronic Liver Disease Questionnaire (CLDQ) to the
Brazilian population] - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Translation, adaptation and validation of two versions of the Chronic Liver Disease
Questionnaire in Malaysian patients for speakers of both English and Malay languages: a
cross-sectional study - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Chronic liver disease questionnaire: Translation and validation in Thais - PMC
[pmc.ncbi.nlm.nih.gov]

5. Translation and validation of chronic liver disease questionnaire (CLDQ) in Tamil language
- PubMed [pubmed.ncbi.nlm.nih.gov]

6. Overcoming Language Barriers in Research: 7 Strategies | wisio.app [blog.wisio.app]

7. Strategies for overcoming language barriers in research - PMC [pmc.ncbi.nlm.nih.gov]

8. Addressing language barriers in research participation | Editage Insights [editage.com]

9. applications.emro.who.int [applications.emro.who.int]

10. Translation and Cross-Cultural Adaptation of Health Assessment Tools | Actas Dermo-
Sifiliográficas [actasdermo.org]

11. healthoutinsights.com [healthoutinsights.com]

12. l10nglobal.com [l10nglobal.com]

13. jhr.ssu.ac.ir [jhr.ssu.ac.ir]

To cite this document: BenchChem. [Navigating Multilingual Research: A Technical Support
Center for CLDQ Administration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1396496#managing-language-barriers-in-cldq-
administration]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1396496?utm_src=pdf-custom-synthesis
https://bmjopen.bmj.com/content/7/5/e013873
https://pubmed.ncbi.nlm.nih.gov/20209224/
https://pubmed.ncbi.nlm.nih.gov/20209224/
https://pubmed.ncbi.nlm.nih.gov/28550020/
https://pubmed.ncbi.nlm.nih.gov/28550020/
https://pubmed.ncbi.nlm.nih.gov/28550020/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4572238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4572238/
https://pubmed.ncbi.nlm.nih.gov/28608324/
https://pubmed.ncbi.nlm.nih.gov/28608324/
https://blog.wisio.app/post/overcoming-language-barriers-in-research-7
https://pmc.ncbi.nlm.nih.gov/articles/PMC6778489/
https://www.editage.com/insights/addressing-language-barriers-in-research-participation
https://applications.emro.who.int/imemrf/J_Pak_Med_Assoc/J_Pak_Med_Assoc_2003_53_4_142_147.pdf
https://www.actasdermo.org/es-translation-cross-cultural-adaptation-health-assessment-articulo-S1578219018300052
https://www.actasdermo.org/es-translation-cross-cultural-adaptation-health-assessment-articulo-S1578219018300052
https://www.healthoutinsights.com/wp-content/uploads/2019/04/Commentary-adapting-an-existing-questionnaire-for-different-languages-and-cultures-3.pdf
https://www.l10nglobal.com/en/translation-and-cross-cultural-adaptation-of-scales-in-healthcare-the-why-and-the-how
https://jhr.ssu.ac.ir/article-1-1050-en.pdf
https://www.benchchem.com/product/b1396496#managing-language-barriers-in-cldq-administration
https://www.benchchem.com/product/b1396496#managing-language-barriers-in-cldq-administration
https://www.benchchem.com/product/b1396496#managing-language-barriers-in-cldq-administration
https://www.benchchem.com/product/b1396496#managing-language-barriers-in-cldq-administration
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1396496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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